Substance P

Substance P (CAS 12769-48-1 / 33507-63-0) is an endogenous 11-amino-acid neuropeptide (RPKPQQFFGLM-NH2) belonging to the tachykinin family[1]. As the primary physiological ligand for the neurokinin-1 (NK1) receptor, it is a critical procurement standard for modeling neurogenic inflammation, nociception, and vasodilation[2]. Unlike synthetic derivatives, native Substance P maintains physiological susceptibility to neutral endopeptidase (NEP) and angiotensin-converting enzyme (ACE), making it the mandatory baseline material for evaluating enzymatic clearance kinetics and testing novel NEP inhibitors in preclinical workflows[2].

Substituting native Substance P with closely related tachykinins like Neurokinin A (NKA) or synthetic analogs (e.g., [Sar9, Met(O2)11]-Substance P) fundamentally alters assay mechanics [1]. NKA preferentially binds the NK2 receptor, driving smooth muscle contraction rather than the NK1-mediated endothelial vasodilation and immune cell chemotaxis characteristic of Substance P . Furthermore, synthetic analogs are engineered to resist NEP degradation. If a laboratory substitutes native Substance P with a degradation-resistant analog in metabolic stability assays or NEP inhibitor screens, the compound will fail to clear, rendering the assay incapable of measuring endogenous enzymatic regulation[1].

NK1 Receptor Binding Affinity and Selectivity

Substance P exhibits sub-nanomolar affinity for the cloned human NK1 receptor, significantly outperforming other endogenous tachykinins [1]. While Neurokinin A (NKA) is often used in parallel tachykinin studies, NKA preferentially targets the NK2 receptor and has markedly lower affinity for NK1 [1]. Procuring native Substance P ensures selective activation of NK1-coupled Gq/Gs pathways without confounding NK2-mediated responses.

Ensures selective activation of NK1-mediated inflammatory and nociceptive pathways without off-target smooth muscle contraction.

Physiological Clearance via Neutral Endopeptidase

A defining feature of native Substance P is its rapid physiological clearance, with an in vitro half-life of approximately 3.5 minutes due to cleavage by neutral endopeptidase (NEP) and ACE [1]. Synthetic analogs are engineered to resist this degradation. For procurement in drug discovery workflows targeting NEP inhibition, the native peptide is strictly required, as resistant analogs cannot serve as substrates to measure enzyme activity [1].

Mandatory for validating NEP inhibitors and modeling endogenous neuropeptide clearance kinetics.

Minimizing Non-Specific Surface Adsorption

Substance P is highly prone to non-specific binding (NSB) on standard borosilicate glass and polypropylene surfaces, which can severely compromise assay reproducibility at low concentrations [1]. Analytical studies demonstrate that peptide recovery drops significantly in standard vials. The addition of 0.1-0.2% Bovine Serum Albumin (BSA) or the use of specialized low-adsorption siliconized tubes restores peptide recovery to >90% [1]. Procurement teams must account for these handling requirements to prevent false-negative dose-response curves.

Dictates the co-procurement of BSA or siliconized consumables to ensure accurate dosing and reproducible assay results.

Full-Length Sequence for Complete G-Protein Signaling

While C-terminal fragments of Substance P (e.g., SP 6-11) retain the ability to bind the NK1 receptor and trigger intracellular calcium mobilization, they fail to fully stimulate cAMP accumulation[1]. The intact 11-amino-acid sequence of full-length Substance P is required to simultaneously activate both the Gq (calcium) and Gs (cAMP) signaling cascades [1]. Buyers must procure the full-length peptide rather than cheaper truncated fragments to accurately model the complete cellular response to NK1 activation.

Prevents incomplete pathway activation in complex signal transduction and neuropharmacology assays.

Screening Neutral Endopeptidase Inhibitors

Because native Substance P is rapidly cleaved by NEP, it serves as the gold-standard endogenous substrate for evaluating the efficacy of NEP inhibitors (e.g., phosphoramidon) in pain management or cardiovascular research [1]. Its use ensures that the assay reflects true physiological enzyme kinetics, which cannot be achieved with degradation-resistant synthetic analogs.

Neurogenic Inflammation and Nociception Modeling

Substance P is procured to induce localized neurogenic inflammation, vasodilation, and plasma extravasation in preclinical models [2]. Its precise sub-nanomolar affinity for the NK1 receptor allows researchers to establish baseline inflammatory responses and subsequently test novel NK1 receptor antagonists (e.g., aprepitant derivatives) [2].

NK1 Receptor Internalization and Endosomal Signaling

Full-length Substance P is utilized to study the clathrin-dependent internalization of the NK1 receptor [1]. Because the intact peptide drives the complete Gq/Gs signaling cascade and subsequent receptor recycling, it is the required reagent for high-content imaging and endosomal signaling assays in neuropharmacology.